Cas no 848601-67-2 (1,3,4,6,7-Dibenzofuranpentol, 2-[4-(acetyloxy)phenyl]-, pentaacetate)

• Product Name: 1,3,4,6,7-Dibenzofuranpentol, 2-[4-(acetyloxy)phenyl]-, pentaacetate
• CAS No: 848601-67-2
• MF: C₃₀H₂₄O₁₃
• MW: 592.503769874573
• CID: 1826967
• PubChem ID: 71414494
• Update Time: 2025-04-21

1,3,4,6,7-Dibenzofuranpentol, 2-[4-(acetyloxy)phenyl]-, pentaacetate Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6,7-Dibenzofuranpentol, 2-[4-(acetyloxy)phenyl]-, pentaacetate
• acetic acid,[4-(1,3,4,6,7-pentahydroxydibenzofuran-2-yl)phenyl] acetate
• Acetic acid--4-(1,3,4,6,7-pentahydroxydibenzo[b,d]furan-2-yl)phenyl acetate (5/1)
• 848601-67-2
• DTXSID40833950

• Inchi： 1S/C30H24O13/c1-13(31)37-20-9-7-19(8-10-20)23-27(40-16(4)34)24-21-11-12-22(38-14(2)32)26(39-15(3)33)25(21)43-29(24)30(42-18(6)36)28(23)41-17(5)35/h7-12H,1-6H3
• InChI Key： SKLKSZOZUGZYRE-UHFFFAOYSA-N
• SMILES： CC(OC1C=CC(C2C(OC(=O)C)=C3C(OC4C3=CC=C(OC(=O)C)C=4OC(=O)C)=C(OC(=O)C)C=2OC(=O)C)=CC=1)=O

Computed Properties

• Exact Mass: 682.17451423g/mol
• Monoisotopic Mass: 682.17451423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 48
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 327Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives